Cas no 112777-70-5 (Benzenemethanol, a-ethyl-3-(trifluoromethyl)-, (R)-)

• Product Name: Benzenemethanol, a-ethyl-3-(trifluoromethyl)-, (R)-
• CAS No: 112777-70-5
• MF: C₁₀H₁₁F₃O
• MW: 204.188953638077
• CID: 1200742
• PubChem ID: 7015160
• Update Time: 2025-04-20

Benzenemethanol, a-ethyl-3-(trifluoromethyl)-, (R)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-ethyl-3-(trifluoromethyl)-, (R)-
• SZSJCUKIEPGUMF-SECBINFHSA-N
• (1R)-1-[3-(trifluoromethyl)phenyl]propan-1-ol
• F91841
• AKOS020850379
• (R)-1-(3-(TRIFLUOROMETHYL)PHENYL)PROPAN-1-OL
• 112777-70-5

• Inchi： 1S/C10H11F3O/c1-2-9(14)7-4-3-5-8(6-7)10(11,12)13/h3-6,9,14H,2H2,1H3/t9-/m1/s1
• InChI Key： SZSJCUKIEPGUMF-SECBINFHSA-N
• SMILES： FC(C1=CC=CC(=C1)[C@@H](CC)O)(F)F

Computed Properties

• Exact Mass: 204.07623
• Monoisotopic Mass: 204.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23